2-(2,5-dioxoimidazolidin-1-yl)acetonitrile
Description
“2-(2,5-dioxoimidazolidin-1-yl)acetonitrile” is a chemical compound with the molecular formula C5H5N3O2 . It is a compound that is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code1S/C5H5N3O2/c8-3-1-6-5(11)7(3)2-4(9)10/h1-2H2,(H,6,11)(H,9,10) . This indicates that the molecule consists of 5 carbon atoms, 5 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen atoms . Physical And Chemical Properties Analysis
The physical form of “this compound” is a powder . The compound has a molecular weight of 139.11 . Unfortunately, the boiling point and other physical and chemical properties are not specified in the sources I found.Safety and Hazards
The safety information for “2-(2,5-dioxoimidazolidin-1-yl)acetonitrile” indicates that it may be harmful if swallowed, inhaled, or in contact with skin . It may cause eye irritation and may be harmful to the respiratory system . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,5-dioxoimidazolidin-1-yl)acetonitrile involves the reaction of imidazole-2-carboxaldehyde with malononitrile in the presence of ammonium acetate to form 2-(2-imidazolin-2-yl)acetonitrile, which is then oxidized with hydrogen peroxide to yield the final product.", "Starting Materials": [ "Imidazole-2-carboxaldehyde", "Malononitrile", "Ammonium acetate", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Imidazole-2-carboxaldehyde and malononitrile are mixed in the presence of ammonium acetate and heated to 80-90°C for 4-6 hours.", "Step 2: The resulting 2-(2-imidazolin-2-yl)acetonitrile is isolated and purified.", "Step 3: 2-(2-imidazolin-2-yl)acetonitrile is then oxidized with hydrogen peroxide in the presence of a catalyst such as sodium tungstate or potassium permanganate to yield 2-(2,5-dioxoimidazolidin-1-yl)acetonitrile.", "Step 4: The final product is isolated and purified." ] } | |
CAS RN |
1016787-64-6 |
Molecular Formula |
C5H5N3O2 |
Molecular Weight |
139.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
